Cas no 151528-47-1 (Brivaracetam Impurity 2 HCl)

• Product Name: Brivaracetam Impurity 2 HCl
• CAS No: 151528-47-1
• MF: C₄H₉ClN₂
• MW: 120.58
• CID: 4603350
• PubChem ID: 55291274
• Update Time: 2025-11-02

Brivaracetam Impurity 2 HCl Chemical and Physical Properties

Names and Identifiers

• (2R)-2-aminobutanenitrile hydrochloride
• (2R)-2-aminobutanenitrile;hydrochloride
• (R)-2-AMINOBUTANENITRILE HCL
• AT12685
• Z1698549653
• Brivaracetam Impurity 2 HCl

• Inchi： 1S/C4H8N2.ClH/c1-2-4(6)3-5;/h4H,2,6H2,1H3;1H/t4-;/m1./s1
• InChI Key： OJGHKZQRNGOMQR-PGMHMLKASA-N
• SMILES： Cl.N[C@@H](C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.9
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Brivaracetam Impurity 2 HCl

Brivaracetam Impurity 2 HCl (CAS No. 151528-47-1): A Comprehensive Overview

Brivaracetam Impurity 2 HCl (CAS No. 151528-47-1) is a critical pharmaceutical reference standard used in the quality control and analytical testing of Brivaracetam, an antiepileptic drug. As the pharmaceutical industry places increasing emphasis on impurity profiling and drug safety, understanding the properties and applications of this compound has become essential for researchers and manufacturers alike.

The growing demand for high-purity reference standards in drug development has made Brivaracetam Impurity 2 HCl a subject of significant interest. With the rise of precision medicine and stricter regulatory requirements from agencies like the FDA and EMA, pharmaceutical companies are investing more resources in impurity characterization to ensure drug efficacy and patient safety.

Chemically, Brivaracetam Impurity 2 HCl is closely related to the parent compound Brivaracetam, sharing similar structural features while exhibiting distinct analytical characteristics. Its identification and quantification are crucial during pharmaceutical analysis, particularly in HPLC and LC-MS methods development for quality control purposes.

Recent advancements in analytical chemistry techniques have enabled more sensitive detection of pharmaceutical impurities like Brivaracetam Impurity 2 HCl. The compound's behavior under various chromatographic conditions is frequently studied to optimize separation methods, addressing common search queries such as "Brivaracetam impurity separation methods" and "HPLC conditions for Brivaracetam analysis".

The synthesis and characterization of Brivaracetam Impurity 2 HCl involve sophisticated organic chemistry techniques. Researchers often investigate its stability under different conditions, a topic that generates significant interest in pharmaceutical forums and scientific literature. Stability studies help predict the compound's behavior during drug manufacturing and storage.

In the context of pharmaceutical regulatory compliance, proper documentation and control of Brivaracetam Impurity 2 HCl levels are mandatory. This aligns with current industry trends toward data integrity and quality by design (QbD) principles in drug development, addressing frequent search terms like "ICH guidelines for impurities" and "pharmaceutical impurity limits".

The analytical profile of Brivaracetam Impurity 2 HCl includes well-defined spectroscopic characteristics, such as its distinctive NMR and mass spectra patterns. These properties are crucial for its identification in complex matrices and are often the subject of technical inquiries regarding "Brivaracetam impurity identification" and "spectral data of pharmaceutical impurities".

As the pharmaceutical industry moves toward more sustainable practices, researchers are exploring green chemistry approaches for the synthesis and handling of reference standards like Brivaracetam Impurity 2 HCl. This addresses growing concerns about environmental impact in pharmaceutical manufacturing, a hot topic in current scientific discussions.

The market for pharmaceutical reference standards including Brivaracetam Impurity 2 HCl is expanding rapidly, driven by increased generic drug development and more stringent quality control requirements. This growth reflects in search trends for terms like "pharmaceutical impurity suppliers" and "reference standard manufacturers".

Future research directions for Brivaracetam Impurity 2 HCl may include advanced spectroscopic characterization techniques and development of more sensitive analytical methods. These advancements will support the pharmaceutical industry's ongoing efforts to ensure drug safety and efficacy, particularly for antiepileptic medications where precise dosing is critical.